Cas no 6268-35-5 ( )

• Product Name: &nbsp
• CAS No: 6268-35-5
• MF: C₉H₈N₄O₈
• MW: 300.18182182312
• CID: 957220
• PubChem ID: 235158
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• picryl-carbamic acid ethyl ester; 2-iodo-1,3,5-trinitro-benzene; ethyl N-(2,4,6-trinitrophenyl)carbamate; picryl iodide; Picryl iodide; 1-Iodo-2,4,6-trinitrobenzene; Picryl-carbamidsaeure-aethylester; T5315061; 2.4.6-Trinitro-carbanilsaeure-aethylester; CTK1D7079; NSC76678; 1-Iodo-2,6--trinitrobenzene; 2-Jod-1,3,5-trinitro-benzol; AC1L2UNA; AC1Q5AJ3; 1-iodo-2,4,6-trinitrobenzene;
• DTXSID10978286
• Ethyl hydrogen (2,4,6-trinitrophenyl)carbonimidate
• NSC-36246
• 6268-35-5
• NSC36246
•  

• Inchi： 1S/C9H8N4O8/c1-2-21-9(14)10-8-6(12(17)18)3-5(11(15)16)4-7(8)13(19)20/h3-4H,2H2,1H3,(H,10,14)
• InChI Key： KYQFMWDOPNFHDT-UHFFFAOYSA-N
• SMILES： O(CC)C(NC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 300.03424
• Monoisotopic Mass: 300.03421323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 176Ų

Experimental Properties

• PSA: 167.75